Cas no 2138240-35-2 (2H-1-Benzopyran-4-sulfonamide, 3,4-dihydro-N,3-dimethyl-)

• Product Name: 2H-1-Benzopyran-4-sulfonamide, 3,4-dihydro-N,3-dimethyl-
• CAS No: 2138240-35-2
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 5288480
• Update Time: 2025-10-30

2H-1-Benzopyran-4-sulfonamide, 3,4-dihydro-N,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-4-sulfonamide, 3,4-dihydro-N,3-dimethyl-

• Inchi： 1S/C11H15NO3S/c1-8-7-15-10-6-4-3-5-9(10)11(8)16(13,14)12-2/h3-6,8,11-12H,7H2,1-2H3
• InChI Key： SJADRPHDCHKLCL-UHFFFAOYSA-N
• SMILES： C1OC2=CC=CC=C2C(S(NC)(=O)=O)C1C

Additional information on 2H-1-Benzopyran-4-sulfonamide, 3,4-dihydro-N,3-dimethyl-

Comprehensive Overview of 2H-1-Benzopyran-4-sulfonamide, 3,4-dihydro-N,3-dimethyl- (CAS No. 2138240-35-2)

The compound 2H-1-Benzopyran-4-sulfonamide, 3,4-dihydro-N,3-dimethyl- (CAS No. 2138240-35-2) is a sulfonamide-derived benzopyran scaffold that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular structure, featuring a dihydro-N,3-dimethyl substitution pattern, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a bioactive molecule due to its sulfonamide moiety, which is known for its versatility in medicinal chemistry.

In recent years, the demand for benzopyran derivatives has surged, driven by their role in developing therapeutic agents for conditions such as inflammation, metabolic disorders, and neurological diseases. The 3,4-dihydro-N,3-dimethyl variant of 2H-1-Benzopyran-4-sulfonamide is often discussed in the context of structure-activity relationship (SAR) studies, where its pharmacokinetic properties are evaluated. This compound's CAS No. 2138240-35-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most common queries related to this compound revolves around its synthetic pathways and scalability. Chemists are exploring efficient methods to produce 2H-1-Benzopyran-4-sulfonamide, 3,4-dihydro-N,3-dimethyl- with high yield and purity, as it serves as a precursor for more complex molecules. Additionally, its solubility and stability under various conditions are critical factors for industrial applications, making it a hot topic in process chemistry forums.

The benzopyran core is also a focal point in green chemistry initiatives, where researchers aim to reduce the environmental impact of synthetic processes. The sulfonamide group in this compound offers opportunities for catalytic modifications, aligning with the global push for sustainable chemistry. As such, CAS No. 2138240-35-2 is often cited in discussions about eco-friendly synthesis and biodegradable intermediates.

Another area of interest is the compound's potential in drug delivery systems. Its molecular weight and lipophilicity make it a candidate for nanocarrier applications, particularly in targeted therapies. This aligns with the growing trend of personalized medicine, where small-molecule drugs like 2H-1-Benzopyran-4-sulfonamide, 3,4-dihydro-N,3-dimethyl- are tailored to individual patient needs. Searches for drug formulation and nanotechnology often include references to this compound.

In summary, 2H-1-Benzopyran-4-sulfonamide, 3,4-dihydro-N,3-dimethyl- (CAS No. 2138240-35-2) is a multifaceted compound with broad applications in pharmaceutical research, material science, and sustainable chemistry. Its sulfonamide and benzopyran features make it a valuable subject for ongoing studies, particularly in the context of drug discovery and green synthesis. As research progresses, this compound is likely to remain a key player in innovative chemical solutions.